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Abstract
Disperse Red 19 (DR19) is a benchmark pseudo-stilbene azo-dye widely utilized in non-linear

optical (NLO) applications due to its high electro-optic (EO) coefficient when poled. However,

fabricating nanophotonic structures (waveguides, microring resonators) with DR19-doped

polymers presents a distinct challenge: chemical incompatibility. Standard photoresist

developers and strippers often dissolve or crack the host polymer matrix (typically PMMA or

Polyimide) or leach the chromophore.

This guide details two field-proven protocols to bypass these limitations:

Photobleaching (Refractive Index Modulation): A solvent-free, planar technique.

Reactive Ion Etching (RIE) with Hard Mask: A robust method for high-confinement ridge

waveguides.
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Part 1: Material Preparation (The Guest-Host
System)
Before patterning, the optical quality of the film must be established. The "Guest-Host" system

described here uses Poly(methyl methacrylate) (PMMA) as the host and DR19 as the active

guest.

Reagents & Equipment
Host: PMMA (950k MW for robustness, or 495k for lower viscosity).

Guest: Disperse Red 19 (Sigma Aldrich, >97% purity).

Solvent: Cyclohexanone (preferred for high boiling point/smooth films) or Anisole. Avoid THF

for high-quality films due to rapid evaporation causing striations.

Substrate: Silicon wafer (with

thermal oxide undercladding, ~2

).

Preparation Protocol
Solution Mixing:

Dissolve PMMA in Cyclohexanone (10-15 wt% solids).

Add DR19 to the solution.[1] Typical loading is 10 wt% relative to the polymer. Higher

concentrations (>15%) lead to chromophore aggregation and scattering losses.

Stir magnetically at 40°C for 12 hours.

Filtration: Filter through a 0.2

PTFE syringe filter. Crucial: Nylon filters may dissolve in certain solvents.

Spin Coating:
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Static Dispense: Flood 75% of the wafer.

Spin: 500 rpm (5s)

2000-3000 rpm (45s). Target thickness: 1.5 - 2.0

.

Baking (Solvent Removal):

Soft bake: 80°C for 10 mins (Hotplate).

Hard bake: 150°C for 1 hour (Vacuum Oven). Note: This is below the degradation temp of

DR19 but above the

of PMMA to ensure solvent removal.

Electric Field Poling (Mandatory for EO Activity):

To activate the Pockels effect, the dipolar DR19 molecules must be aligned.

Corona Poling: Heat sample to

(~105°C for doped PMMA). Apply 5-7 kV to a needle 2 cm above the sample. Cool to
room temp with voltage on.

Part 2: Patterning Protocol A - Photobleaching[1][3]
[4]
Best for: Single-mode waveguides, planar devices, and rapid prototyping. Mechanism: UV/Blue

light exposure induces trans-cis isomerization in DR19, followed by irreversible photo-oxidation.

This lowers the refractive index (

to

) in exposed areas, creating lateral confinement in the unexposed regions.

Workflow Diagram
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Fig 1: Photobleaching Workflow. The waveguide core is defined by SHIELDING it from light.

1. Spin & Pole
(DR19:PMMA on SiO2)

2. Mask Alignment
(Dark Field Mask)

 Place Mask 3. UV Exposure
(Hg-Lamp / 400-500nm)

 Expose 4. Refractive Index Change
(Exposed areas = Cladding)

 Bleaching 

Click to download full resolution via product page

Detailed Procedure
Mask Selection: Use a Dark Field mask. The "transparent" lines on the mask will become the

cladding (low index), and the "dark" lines will protect the core (high index).

Exposure:

Source: Mask Aligner with Mercury Arc Lamp (i-line/g-line) or a Blue Laser (488 nm).

Wavelength: DR19 absorbs strongly between 450-520 nm. Standard UV (365 nm) works

but is less efficient than visible blue light.

Dose: High dose required. Typically 200 - 500 J/cm². This is orders of magnitude higher

than photoresist exposure.

Tip: Perform in intervals (e.g., 10 mins on, 5 mins off) to prevent thermal damage to the

polymer from the lamp heat.

Post-Process:

Anneal at 60°C for 30 mins to stabilize the matrix.

Validation:

Use Ellipsometry on a test patch to verify

. Target index contrast:

.

Part 3: Patterning Protocol B - RIE with Hard Mask
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Best for: High-confinement ridge waveguides, microring resonators, and sharp bends.

Challenge: You cannot spin standard photoresist directly on DR19:PMMA because the resist

solvent (PGMEA) and developer (TMAH) will attack the active layer. Solution: Use a water-

soluble barrier or a metal hard mask.

Workflow Diagram

Fig 2: Reactive Ion Etching (RIE) using a Protective Hard Mask to prevent solvent damage.

1. Active Layer
(DR19:PMMA on SiO2)

2. Hard Mask Deposition
(100nm Aluminum or SiO2)

3. Standard Lithography
(Spin Resist -> Expose -> Develop)

4. Etch Hard Mask
(Wet Etch or Chlorine RIE)

 Transfer Pattern 

5. Oxygen Plasma RIE
(Etches Polymer, stops at SiO2)

 Define Ridge 

6. Strip Hard Mask
(Wet acid removal)

 Finalize 

Click to download full resolution via product page
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Detailed Procedure
Hard Mask Deposition:

Deposit 100 nm of Aluminum (Al) or Titanium (Ti) via E-beam evaporation or Sputtering

directly onto the DR19:PMMA film.

Why Metal? It creates a perfect solvent barrier between the active polymer and the

photoresist.

Lithography (Top Layer):

Spin coat standard positive photoresist (e.g., S1813).

Expose (UV) and Develop (MF-319).

Safety: The metal layer protects the DR19 from the developer.

Pattern Transfer 1 (Etch Metal):

Wet etch the Aluminum using commercial Al-Etchant (Phosphoric/Acetic/Nitric acid) for

~30-60 seconds.

Rinse with DI Water. Do not use Acetone.

Pattern Transfer 2 (Etch Polymer):

Load into RIE (Reactive Ion Etcher).[2][3][4]

Recipe (Oxygen Plasma):

Gas:

(50 sccm).

Pressure: 50-100 mTorr.

Power: 100W RF.
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Note: Oxygen plasma attacks organics (PMMA/DR19) aggressively but does not etch

the Aluminum mask or the underlying

cladding.

Mask Removal:

Strip the remaining Aluminum using the wet acid etchant.

Rinse with water and dry.[1]

Part 4: Data Summary & Troubleshooting
Comparison of Techniques

Feature Photobleaching RIE (Hard Mask)

Waveguide Type
Buried Channel (Graded

Index)
Ridge / Rib (Step Index)

Index Contrast (

)
Low (0.01 - 0.05)

High (Air/Polymer contrast

~0.5)

Surface Topography Planar (Flat) Topographical (Physical Ridge)

Loss Mechanisms
Absorption (if not fully

bleached)

Sidewall Roughness

(Scattering)

Complexity Low (1 Mask Step)
High (Deposition + 2 Etch

Steps)

Troubleshooting Guide
Issue: Film Cracking during Baking.

Cause: Thermal stress or solvent evaporation too fast.

Fix: Ramp temperature slowly (5°C/min) rather than placing directly on a hot plate.

Issue: "Orange Peel" Surface Texture.
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Cause: DR19 aggregation or humidity absorption.

Fix: Filter solution immediately before coating; ensure humidity <40% in the cleanroom.

Issue: Loss of EO Activity (Depoling).

Cause: Process temperature exceeded

after poling.

Fix: In the RIE process, ensure the plasma etching does not heat the wafer above 90°C.

Use helium backside cooling or pulsed etching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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